Cas no 2418731-08-3 (3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid)
3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2418731-08-3
- EN300-26626461
- 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-5-ethynylbenzoic acid
- 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid
-
- Inchi: 1S/C18H22N2O4/c1-5-13-10-14(16(21)22)12-15(11-13)19-6-8-20(9-7-19)17(23)24-18(2,3)4/h1,10-12H,6-9H2,2-4H3,(H,21,22)
- InChI Key: MUTJLBQOOFAHDM-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(C2C=C(C#C)C=C(C(=O)O)C=2)CC1)=O
Computed Properties
- Exact Mass: 330.15795719g/mol
- Monoisotopic Mass: 330.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 70.1Ų
3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26626461-1g |
3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-5-ethynylbenzoic acid |
2418731-08-3 | 1g |
$0.0 | 2023-09-12 | ||
| Enamine | EN300-26626461-1.0g |
3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-5-ethynylbenzoic acid |
2418731-08-3 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid
Recent Advances in the Study of 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid (CAS: 2418731-08-3)
The compound 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid (CAS: 2418731-08-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc)-protected piperazine ring and an ethynylbenzoic acid moiety, has been explored for its role as a versatile intermediate in the synthesis of bioactive compounds.
Recent studies have highlighted the utility of this compound in the design of small-molecule inhibitors targeting key signaling pathways. For instance, researchers have utilized 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid as a building block for the development of kinase inhibitors, which are of particular interest in oncology and inflammatory diseases. The ethynyl group facilitates click chemistry reactions, enabling efficient conjugation with other pharmacophores, while the Boc-protected piperazine enhances solubility and bioavailability.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in modulating protein-protein interactions (PPIs) involved in cancer progression. The researchers employed a structure-activity relationship (SAR) approach to optimize the molecule's binding affinity, resulting in derivatives with nanomolar potency against specific oncogenic targets. These findings underscore the compound's potential as a scaffold for next-generation therapeutics.
Another notable application of 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid is in the field of targeted drug delivery. A recent preprint on bioRxiv described its incorporation into antibody-drug conjugates (ADCs), where the ethynyl group was used for site-specific conjugation to monoclonal antibodies. This approach improved the stability and therapeutic index of the ADCs, offering a promising strategy for reducing off-target effects in cancer treatment.
Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. A 2022 patent (WO2022156789) addressed these issues by proposing a novel catalytic process that enhances yield and reduces byproduct formation. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.
In conclusion, 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid represents a valuable tool in modern drug discovery, with applications ranging from inhibitor design to targeted therapeutics. Ongoing research is likely to uncover additional roles for this versatile molecule, further solidifying its importance in the chemical biology and pharmaceutical industries.
2418731-08-3 (3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)